Reactive red 40

Specification

• CAS No.: 12226-17-4
• Molecular Formula: C11H12N4NaO3S
• Molecular Weight: 0

Introduction

Chemical Identity and Composition

Red Dye 40, officially known as Allura Red AC or FD&C Red 40 (E129 in Europe), is a synthetic azo dye developed in 1971 by the Allied Chemical Corporation, who provided its commercial name. This compound belongs to a class of nine synthetic dyes approved by the U.S. Food and Drug Administration (FDA) for human consumption and is also currently approved by the European Food and Safety Authority (EFSA).

The chemical composition of Red Dye 40 consists primarily of:

• Main component: Allura Red AC, a naphthalene sulfonic acid

• Physical form: Dark red powder or small granules

• Solubility: Dissolves readily in water, 50-percent-alcohol solutions, glycerol, and propylene glycol

• Non-colored components: Typically sodium chloride and sodium sulfate

At a molecular level, Allura Red AC is characterized by its specific spectral properties, with maximum light absorbance occurring at approximately 504 nm in solution. The dye is typically supplied as its red sodium salt but can also be formulated as calcium and potassium salts, all of which maintain water solubility.

Manufacturing Process

Production Scale

The industrial significance of Red Dye 40 is substantial, with annual production exceeding 2.3 million kilograms as reported in 1980. Currently, over 30 companies worldwide manufacture this colorant, making it one of the most extensively produced food dyes.

Applications and Uses

Red Dye 40 serves primarily as a color additive across multiple industries:

Food Industry Applications

This dye is extensively used in:

• Beverages (soft drinks, flavored drinks)

• Confectionery (candy, cotton candy)

• Desserts and frozen treats

• Baked goods (cake mixes, pastries)

• Dairy products (flavored milk, ice cream)

• Condiments (dressings, sauces)

Pharmaceutical Applications

In the pharmaceutical sector, Red Dye 40 is utilized for:

• Coloring medicinal tablets for identification purposes (e.g., antihistamine fexofenadine)

• Children's medications

• Various drugs where color coding is essential

Regulatory Status

United States Regulations

In the United States, Red Dye 40 is fully approved by the FDA for use in:

• Food products

• Cosmetics

• Drugs

When formulated as a lake pigment (insoluble form), it must be disclosed as Red 40 Lake or Red 40 Aluminum Lake on product labeling.

European Regulations

Culture Medium	Treatment	Percentage (%)
WENRAS (control media)	LFD	100
WENRAS + Nutlin (only p53 mutant survive)	LFD	20 ± 2.3
WENRAS + Nutlin (only p53 mutant survive)	LFD + Red 40	52 ± 5.1*
ENRAS (only APC mutant survive)	LFD	1 ± 0.4
ENRAS (only APC mutant survive)	LFD + Red 40	1 ± 0.5
WENRAS (control media)	HFD	100
WENRAS + Nutlin (only p53 mutant survive)	HFD	23 ± 2.5
WENRAS + Nutlin (only p53 mutant survive)	HFD + Red 40	46 ± 4.8**
ENRAS (only APC mutant survive)	HFD	16 ± 1.8
ENRAS (only APC mutant survive)	HFD + Red 40	20 ± 2.2

*indicates a significant difference from LFD/WENRAS+Nutlin
**indicates a significant difference from HFD/WENRAS+Nutlin

Research Methodologies

Animal Studies

Research into the effects of Red Dye 40 has employed various experimental approaches with laboratory animals:

• Long-term exposure studies (10 months) administering Red Dye 40 in drinking water to mice

• Comparison of effects between low-fat diet (LFD) and high-fat diet (HFD) conditions

• Dosing at levels equivalent to the human Acceptable Daily Intake (ADI) and twice that amount (2xADI)

• Oral gavage administration for acute exposure studies

Laboratory Techniques

Several specialized laboratory techniques have been employed to assess the potential health impacts:

• Comet assay for DNA damage assessment

• Immunohistochemical scoring using a standardized scale (0-5 for percentage of cells stained, 0-3 for staining intensity)

• Calculation of immunoreactivity score (IRS) with values ranging from 0 to 15

Alternatives to Red Dye 40

Given the potential health concerns, alternatives to synthetic dyes like Red Dye 40 include:

Current Regulatory Developments

Recent regulatory shifts indicate increasing scrutiny of synthetic food dyes:

• The FDA recently banned Red Dye No. 3 (erythrosine) after it was found to cause cancer in rats

• This precedent has led to increased questioning about the safety of Red Dye No. 40 and five other color additives commonly used in the United States

• The FDA has stated it is "actively working to develop transparent processes for prioritizing chemicals in food for a safety review" and that food dyes including Red 40 are "being strongly considered for prioritization and assessment"